Trafficking protein particle complex subunit 1 (30-38)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Trafficking protein particle complex subunit 1
Scientific Research Applications
Role in Membrane Traffic and Autophagy
Trafficking Protein Particle Complex Subunit 1 (TRAPPC1) plays a crucial role in membrane trafficking. It functions as a part of the TRAPP complex, a multimeric guanine nucleotide-exchange factor, which regulates multiple membrane trafficking pathways. Specifically, TRAPPC1 is involved in endoplasmic reticulum to Golgi and intra-Golgi traffic as well as in autophagy. The distinct TRAPP complexes (TRAPPI, TRAPPII, and TRAPPIII), each comprising TRAPPC1, facilitate different stages of vesicle tethering in these processes (Barrowman, Bhandari, Reinisch, & Ferro-Novick, 2010).
Involvement in Golgi Vesicle Tethering
TRAPPC1, as part of the TRAPP I complex, is essential for ER-to-Golgi trafficking. Its function and interaction with other subunits to form a functional unit have been elucidated using multidisciplinary approaches. TRAPPC1 contributes to forming a platform for protein-protein interactions, crucial for Golgi vesicle tethering (Kim et al., 2006).
Association with Human Diseases
TRAPPC1's association with various human diseases has been explored. As a part of TRAPPC9, a subunit of TRAPPII, it has been linked to mental retardation and other disorders, highlighting its importance beyond membrane trafficking (Mbimba, Hussein, Najeed, & Safadi, 2018).
Impact on Vesicle Traffic in Early Endosome to Golgi
Mutations in TRAPPC1-related subunits can disrupt traffic from the early endosome to the late Golgi. Studies reveal that TRAPPC1's involvement in this process is crucial for maintaining the balance in protein recycling through the early endosome pathway (Cai, Zhang, Pypaert, Walker, & Ferro-Novick, 2005).
Role in Neurodevelopmental Disorders
TRAPPC1-related subunits play a role in neurodevelopmental disorders. Variants in these subunits, such as TRAPPC6A, have been linked to severe disorders, underlining the importance of TRAPPC1 in neuronal development and function (Al-Shuhaib & Al-Shuhaib, 2021).
properties
sequence |
EEKLIVVLF |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Trafficking protein particle complex subunit 1 (30-38) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.